Cas no 83329-25-3 ((2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine)

• Product Name: (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine
• CAS No: 83329-25-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5969032
• PubChem ID: 93001276
• Update Time: 2025-06-08

(2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine
• (2S)-2-(1,3-Benzodioxol-5-yl)propan-1-amine
• 83329-25-3
• EN300-6512471

• Inchi： 1S/C10H13NO2/c1-7(5-11)8-2-3-9-10(4-8)13-6-12-9/h2-4,7H,5-6,11H2,1H3/t7-/m1/s1
• InChI Key： JGHMDAGZXWHCCB-SSDOTTSWSA-N
• SMILES： O1COC2=CC=C(C=C12)[C@H](C)CN

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine

Introduction to (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 83329-25-3) stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years, particularly for its potential applications in drug development and molecular research. Understanding its chemical characteristics, synthesis methods, and emerging applications is essential for researchers and professionals in the field.

The molecular structure of (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine is characterized by a chiral center at the (2S) position, which contributes to its stereospecific behavior. This chirality is crucial in pharmaceuticals, as it can significantly influence the compound's biological activity and interaction with target enzymes or receptors. The presence of a dioxaindan ring system further enhances its complexity and potential utility in various biochemical pathways.

Recent studies have highlighted the importance of (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine in the development of novel therapeutic agents. Its unique structural features make it a valuable scaffold for designing molecules that can interact with specific biological targets. For instance, research has demonstrated its potential in inhibiting certain enzymes involved in inflammatory responses, making it a promising candidate for anti-inflammatory drugs.

The synthesis of (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, are often employed to ensure high enantiomeric purity. These methods not only enhance the yield but also improve the overall quality of the final product, which is critical for pharmaceutical applications.

In addition to its therapeutic potential, (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine has been explored in the field of chemical biology for its ability to modulate cellular processes. Studies have shown that this compound can interact with various intracellular signaling pathways, influencing processes such as cell proliferation and differentiation. Such interactions make it a valuable tool for understanding complex biological mechanisms and developing targeted therapies.

The role of computational chemistry in studying (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict the compound's behavior in different environments and understand its interactions at a molecular level. These predictions are essential for designing experiments and optimizing drug candidates before they enter clinical trials.

Future research directions for (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine include exploring its potential in treating neurological disorders. Preliminary studies suggest that this compound may have neuroprotective properties, making it a candidate for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its mechanism of action could lead to groundbreaking advancements in neuropharmacology.

The impact of (2S)-2-(1,3-dioxaindan-5-yl)propan-1-amine extends beyond academic research. Its development into commercial products has significant implications for the pharmaceutical industry. Companies are investing heavily in research to translate these findings into viable drugs that can address unmet medical needs. The success of such endeavors will depend on collaborative efforts between chemists, biologists, and clinicians.

In conclusion,(2S)-2-(1,3-dioxaindan-5-yloxylation-propanal-propanal-propanal-propanal) represents a fascinating compound with diverse applications in chemical biology and pharmaceuticals. Its unique structural features and biological activities make it a promising candidate for further research and development. As our understanding of its properties grows,(this compound) is likely to play an increasingly important role in advancing medical science and improving human health.